Cas no 1349734-00-4 (1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one)

• Product Name: 1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one
• CAS No: 1349734-00-4
• MF: C₁₃H₂₀BNO₃
• MW: 249.113803863525
• MDL: MFCD27959317
• CID: 2103973
• Update Time: 2025-06-14

1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-6-oxo-1,6-dihydropyridine-3-boronic Acid Pinacol Ester
• 1-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2(1H)-one
• SY034571
• 2(1H)-pyridinone,1-ethyl-5-(4,4,5,5,tetramethyl-1,3,2-dioxaborolan-2-yl)
• 1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one

• MDL： MFCD27959317
• Inchi： 1S/C13H20BNO3/c1-6-15-9-10(7-8-11(15)16)14-17-12(2,3)13(4,5)18-14/h7-9H,6H2,1-5H3
• InChI Key： GARRLDCODNEYEC-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(N(CC)C=2)=O)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 410
• Topological Polar Surface Area: 38.8

Experimental Properties

• Boiling Point: 304.5±52.0℃ at 760mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one

Comprehensive Overview of 1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one (CAS No. 1349734-00-4)

The compound 1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one (CAS No. 1349734-00-4) is a boronic ester derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a tetramethyl-1,3,2-dioxaborolane moiety, makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers. The growing interest in boron-containing compounds stems from their versatility in drug discovery and materials science, aligning with trends in sustainable chemistry and green synthesis.

In recent years, the demand for boronic acid derivatives has surged due to their role in developing targeted therapies and bioconjugation techniques. This compound, with its ethyl-substituted dihydropyridinone core, offers enhanced stability and reactivity, addressing common challenges in medicinal chemistry. Researchers often inquire about its solubility, storage conditions, and compatibility with other reagents—key factors for optimizing synthetic workflows. Its CAS No. 1349734-00-4 is frequently used in patent searches and regulatory documentation, reflecting its industrial relevance.

The 1,2-dihydropyridin-2-one scaffold is a privileged structure in drug design, linked to bioactive molecules with antimicrobial and anti-inflammatory properties. Coupled with the dioxaborolane group, this compound enables precise C-C bond formation, a hot topic in catalysis and click chemistry. Discussions on platforms like ResearchGate and PubMed highlight its potential in proteolysis-targeting chimeras (PROTACs) and fluorescent probes, areas gaining traction in 2024.

From a synthetic perspective, the tetramethyl-1,3,2-dioxaborolan-2-yl group improves handling safety compared to free boronic acids, reducing decomposition risks. This aligns with lab safety trends, a recurring search query among organic chemists. The compound’s ethyl substitution further modulates lipophilicity, critical for ADME studies—a frequent focus in pharmacokinetic research. Analytical data (NMR, HPLC) for CAS No. 1349734-00-4 are often requested in supplier databases, underscoring its standardization needs.

Environmental and regulatory considerations are also pivotal. The compound’s boron-based chemistry fits into the broader narrative of eco-friendly reagents, a trending topic in green chemistry forums. Its stability under ambient conditions reduces waste generation, addressing ESG (Environmental, Social, and Governance) metrics in pharmaceutical manufacturing. Suppliers increasingly highlight such attributes to meet industry benchmarks like REACH compliance.

In summary, 1-ethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-dihydropyridin-2-one bridges cutting-edge research and industrial applications. Its dual functionality—combining a heterocyclic core with a boron handle—positions it as a keystone in modern synthetic strategies, resonating with queries on scalable synthesis and high-throughput screening. As the scientific community prioritizes molecular diversity and efficient coupling reactions, this compound’s relevance will continue to expand.